Cas no 150586-58-6 (1H-Imidazole,5-(2-ethyl-5-fluoro-2,3-dihydro-1H-inden-2-yl)-)

• Product Name: 1H-Imidazole,5-(2-ethyl-5-fluoro-2,3-dihydro-1H-inden-2-yl)-
• CAS No: 150586-58-6
• MF: C₁₄H₁₅FN₂
• MW: 230.280706644058
• CID: 173878
• PubChem ID: 213041
• Update Time: 2025-04-19

1H-Imidazole,5-(2-ethyl-5-fluoro-2,3-dihydro-1H-inden-2-yl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole,5-(2-ethyl-5-fluoro-2,3-dihydro-1H-inden-2-yl)-
• 5-(2-ethyl-5-fluoro-1,3-dihydroinden-2-yl)-1H-imidazole
• Fipamezole
• JP-1730
• UNII-T5RCK09KHV
• 4-(2-ethyl-5-fluoro-1,3-dihydroinden-2-yl)-3H-imidazole
• KXSUAWAUCNFBQJ-UHFFFAOYSA-N
• DB06585
• Fipamezole [INN]
• SCHEMBL18826053
• DTXSID00869997
• 4-(2-ethyl-5-fluoro-indan-2-yl)-1H-imidazole
• MPV 1730
• 150586-58-6
• 4-((2RS)-2-Ethyl-5-fluoroindan-2-yl)-1H-imidazole
• L001472
• 4-(2-ethyl-5-fluoro-2,3-dihydro-1h-inden-2-yl)-1h-imidazole
• AKOS040745794
• SCHEMBL935549
• T5RCK09KHV
• 1H-Imidazole, 5-(2-ethyl-5-fluoro-2,3-dihydro-1H-inden-2-yl)-
• Q27289711
• SB17014
• CHEMBL1255582
• 5-(2-ethyl-5-fluoro-2,3-dihydro-1h-inden-2-yl)-1h-imidazole
• BDBM50417007
• fipamezol
• fipamezolum

• Inchi： 1S/C14H15FN2/c1-2-14(13-8-16-9-17-13)6-10-3-4-12(15)5-11(10)7-14/h3-5,8-9H,2,6-7H2,1H3,(H,16,17)
• InChI Key： KXSUAWAUCNFBQJ-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)CC(C1=CN=CN1)(CC)C2

Computed Properties

• Exact Mass: 230.12200
• Monoisotopic Mass: 230.122
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.7A^2
• XLogP3: 3.1

Experimental Properties

• Density: 1.184
• Boiling Point: 362.8°Cat760mmHg
• Flash Point: 173.2°C
• Refractive Index: 1.578
• PSA: 28.68000
• LogP: 2.99540